Cas no 831-81-2 (p-Chlorobenzylbenzene)

p-Chlorobenzylbenzene structure

Product name:p-Chlorobenzylbenzene

CAS No:831-81-2

MF:C₁₃H₁₁Cl

MW:202.679442644119

MDL:MFCD00094070

CID:721865

PubChem ID:87559089

p-Chlorobenzylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Benzyl-4-chlorobenzene
- 4-Chlorodiphenylmethane
- Benzene,1-chloro-4-(phenylmethyl)-
- p-Chlorobenzylbenzene
- (4-benzyl)chlorobenzene
- 4-Benzylchlorobenzene
- NSC 83166
- p-Chlorodiphenylmethane
- Benzene, 1-chloro-4-(phenylmethyl)-
- (p-Chlorophenyl)phenylmethane
- 4-chlorodiphenyl methane
- Methane, (p-chlorophenyl)phenyl-
- DF8MF37RDF
- 4-chlorophenyl phenylmethane
- C13H11Cl
- 4-Chloroditan
- (4-CHLOROPHENYL)PHENYLMETHANE
- Methane, (4-chlorophenyl)phenyl-
- p-Chlordiphenylmethan
- 1-Chloro-4-benzylbenzene
- 1-benzyl-4-chloro-benzene
- NCIOpen2_004778
- 1-
- 1-Chloro-4-(phenylmethyl)benzene (ACI)
- Methane, (p-chlorophenyl)phenyl- (6CI, 7CI, 8CI)
- Phenyl(p-chlorophenyl)methane
- AI3-22090
- MFCD00094070
- Benzene, 1-chloro-4-(phenylmethyl)-(9CI)
- Methane, (pchlorophenyl)phenyl
- AKOS015901414
- 831-81-2
- SCHEMBL196969
- HSDB 2676
- DB-358282
- AC7678
- DB-056691
- 4Chloroditan
- SY016885
- F14902
- pChlorobenzylbenzene
- 1-Benzyl-4-chlorobenzene #
- DTXCID9048350
- NSC83166
- pChlorodiphenylmethane
- NSC-83166
- CS-W015489
- UNII-DF8MF37RDF
- Benzene, 1chloro4(phenylmethyl)
- C2086
- 4-CHLORODITAN [HSDB]
- FS-4495
- Q27276369
- DTXSID1073238
- Methane, (4chlorophenyl)phenyl
- (pChlorophenyl)phenylmethane
- MDL： MFCD00094070
- Inchi： 1S/C13H11Cl/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2
- InChI Key： NPOGRKGIBGKRNI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(CC2C=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 202.05500
Monoisotopic Mass: 202.055
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: nothing
XLogP3: 4.9
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: colorless liquid
Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 7°C(lit.)
Boiling Point: 153°C/10mmHg(lit.)
Flash Point: 122.0±8.6 ºC,
Refractive Index: 1.5854 (589.3 nm 20 ºC)
Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
PSA: 0.00000
LogP: 3.93080
Solubility: Not determined

p-Chlorobenzylbenzene Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material Identification：
HazardClass：IRRITANT

p-Chlorobenzylbenzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

p-Chlorobenzylbenzene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY016885-5g	3,4-Dichlorophenethylamine	831-81-2	>97%	5g	¥29.0	2023-09-15
Fluorochem	018370-1g	4-Chlorodiphenylmethane	831-81-2	98%	1g	￡10.00	2022-03-01
TRC	C364725-100g	p-Chlorobenzylbenzene	831-81-2		100g	$ 667.00	2023-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C139306-25g	p-Chlorobenzylbenzene	831-81-2	≥96.0%(GC)	25g	¥113.90	2023-09-03
Chemenu	CM191758-500g	4-Chlorodiphenylmethane	831-81-2	95+%	500g	$698	2022-06-10
abcr	AB149628-25 g	4-Chlorodiphenylmethane, 97%; .	831-81-2	97%	25g	€85.20	2023-05-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C2086-25g	p-Chlorobenzylbenzene	831-81-2	96.0%(GC)	25g	￥3585.0	2022-05-30
Chemenu	CM191758-500g	4-Chlorodiphenylmethane	831-81-2	95+%	500g	$698	2021-06-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY016885-10g	3,4-Dichlorophenethylamine	831-81-2	>97%	10g	¥35.0	2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY016885-100g	3,4-Dichlorophenethylamine	831-81-2	>97%	100g	¥217.0	2023-09-15

p-Chlorobenzylbenzene Production Method

Synthetic Circuit 1

831-81-2

Reaction Conditions

1.1 Catalysts: Ferrous chloride , Phosphine, dicyclohexyl[(1Z)-2-(diphenylphosphino)-3,3-dimethyl-1-buten-1-yl]- Solvents: Tetrahydrofuran ; 1 min, 0 °C; 1.5 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Mixed Alkyl/Aryl Diphos Ligands for Iron-Catalyzed Negishi and Kumada Cross Coupling Towards the Synthesis of Diarylmethane

Ma, Xufeng; et al, ChemCatChem, 2021, 13(24), 5134-5140

Synthetic Circuit 2

98-80-6

831-81-2

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Triphenylphosphine , Palladium diacetate Solvents: Toluene ; 19 h, rt → 80 °C

Reference

Synthesis of diarylmethane derivatives from Pd-catalyzed cross-coupling reactions of benzylic halides with arylboronic acids

Nobre, Sabrina M.; et al, Tetrahedron Letters, 2004, 45(44), 8225-8228

Synthetic Circuit 3

1679-18-1

831-81-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: (SP-4-4)-Chloro[2-[1-[(4-methylphenyl)imino-κN]ethyl]ferrocenyl-κC](tricyclohexy… Solvents: Toluene ; 20 min, rt
1.2 3 h, 90 °C
1.3 Reagents: Water

Reference

Cyclopalladated ferrocenylimine as an efficient catalyst for the syntheses of diarylmethane derivatives

Yu, Ajuan; et al, Applied Organometallic Chemistry, 2012, 26(6), 301-304

Synthetic Circuit 4

119-56-2

831-81-2

Reaction Conditions

1.1 Reagents: Phosphinic acid Catalysts: Iodine Solvents: Acetic acid , Water

Reference

Hypophosphorous acid-iodine: a novel reducing system. Part 2: Reduction of benzhydrols to diarylmethylene derivatives

Gordon, P. E.; et al, Tetrahedron Letters, 2001, 42(5), 831-833

Synthetic Circuit 5

153766-81-5

831-81-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: (SP-4-1)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Water ; 12 h, 60 °C

Reference

N-Heterocyclic carbene-palladium(II)-1-methylimidazole complex catalyzed Suzuki-Miyaura coupling of benzylic chlorides with arylboronic acids or potassium phenyltrifluoroborate in neat water

Zhang, Yun; et al, Organic & Biomolecular Chemistry, 2013, 11(14), 2266-2272

Synthetic Circuit 6

1679-18-1

831-81-2

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Triphenylphosphine , Palladium diacetate Solvents: Toluene ; 12 h, 100 °C

Reference

A facile access for the C-N bond formation by transition metal-free oxidative coupling of benzylic C-H bonds and amides

Liu, Jie; et al, Science China: Chemistry, 2015, 58(8), 1323-1328

Synthetic Circuit 7

569-65-3

831-81-2

Reaction Conditions

1.1 Reagents: Phenylsilane Catalysts: Tris(pentafluorophenyl)borane Solvents: 1,2-Difluorobenzene ; 24 h, 120 °C; 120 °C → rt

Reference

Reductive Deamination with Hydrosilanes Catalyzed by B(C6F5)3

Fang, Huaquan ; et al, Angewandte Chemie, 2020, 59(28), 11394-11398

Synthetic Circuit 8

1679-18-1

831-81-2

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen Catalysts: 2103932-14-3 Solvents: Water ; 3 h, 70 °C

Reference

Synthesis of zwitterionic palladium complexes and their application as catalysts in cross-coupling reactions of aryl, heteroaryl and benzyl bromides with organoboron reagents in neat water

Ramakrishna, V.; et al, Dalton Transactions, 2017, 46(26), 8598-8610

Synthetic Circuit 9

29540-84-9

62673-31-8

831-81-2

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Bis(dibenzylideneacetone)palladium Solvents: Tetrahydrofuran ; 60 °C

Reference

1,1'-Bis(diphenylphosphino)ferrocene

Kelly, William J.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2006, 1, 1-10

Synthetic Circuit 10

1352918-92-3

831-81-2

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate ; 24 h, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 5 min

Reference

Friedel-Crafts Benzylation of Activated and Deactivated Arenes

Schaefer, Gabriel; et al, Angewandte Chemie, 2011, 50(46), 10913-10916

Synthetic Circuit 11

104-88-1

831-81-2

Reaction Conditions

1.1 Reagents: Chlorodimethylsilane Catalysts: Indium trichloride Solvents: Benzene

Reference

Indium trichloride catalyzed reductive Friedel-Crafts alkylation of aromatics using carbonyl compounds

Miyai, Takashi; et al, Tetrahedron Letters, 1998, 39(35), 6291-6294

Synthetic Circuit 12

622-95-7

831-81-2

Reaction Conditions

1.1 Catalysts: Tri-p-tolylphosphine , Palladium diacetate Solvents: Toluene ; 2 h, 25 °C
1.2 Reagents: Water ; 25 °C

Reference

Extremely Efficient Cross-Coupling of Benzylic Halides with Aryltitanium Tris(isopropoxide) Catalyzed by Low Loadings of a Simple Palladium(II) Acetate/Tris(p-tolyl)phosphine System

Chen, Chi-Ren; et al, Advanced Synthesis & Catalysis, 2010, 352(10), 1718-1727

Synthetic Circuit 13

831-81-2

Reaction Conditions

1.1 Catalysts: Magnesium oxide , Lithium tetrakis(pentafluorophenyl)borate Solvents: Benzene

Reference

Lithium tetrakis(pentafluorophenyl)borate-catalyzed Friedel-Crafts benzylation reactions

Mukaiyama, Teruaki; et al, Chemistry Letters, 2000, (9), 1010-1011

Synthetic Circuit 14

831-81-2

Reaction Conditions

1.1 Reagents: Phosphonic acid ; 36 h, 150 °C

Reference

Phosphonic acid mediated practical dehalogenation and benzylation with benzyl halides

Xiao, Jing; et al, RSC Advances, 2019, 9(39), 22343-22347

Synthetic Circuit 15

1679-18-1

831-81-2

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Triphenylphosphine , Palladium diacetate Solvents: Toluene ; 19 h, rt → 80 °C

Reference

Synthesis of diarylmethane derivatives from Pd-catalyzed cross-coupling reactions of benzylic halides with arylboronic acids

Nobre, Sabrina M.; et al, Tetrahedron Letters, 2004, 45(44), 8225-8228

Synthetic Circuit 16

104-88-1

831-81-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 8 h, 25 °C
1.2 Catalysts: 1H-Imidazolium, 3,3′-sulfinylbis[1-methyl-, (T-4)-tetrachlorozincate(2-) (1:1) ; 6 h, 100 - 120 °C

Reference

Synthesis of functionalized diaryl alkanes from azines using Lewis acidic ionic liquids

Rajendran, A.; et al, Ionics, 2011, 17(6), 555-558

Synthetic Circuit 17

134-85-0

831-81-2

Reaction Conditions

1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: 2410949-76-5 Solvents: Dichloromethane ; 24 h, rt

Reference

Nitrenium Salts in Lewis Acid Catalysis

Mehta, Meera ; et al, Angewandte Chemie, 2020, 59(7), 2715-2719

Synthetic Circuit 18

134-85-0

831-81-2

Reaction Conditions

1.1 Reagents: Aluminum chloride , Sodium borohydride Solvents: Tetrahydrofuran

Reference

Hydrogenolysis of diaryl and aryl alkyl ketones and carbinols by sodium borohydride and anhydrous aluminum(III) chloride

Ono, Aoi; et al, Synthesis, 1987, (8), 736-8

Synthetic Circuit 19

104-88-1

831-81-2

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Diethyl ether ; rt; 2 h, reflux
1.2 Solvents: Diethyl ether ; rt; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.4 Reagents: Acetic acid , Iodine , Phosphoric acid Solvents: Water ; rt → 60 °C; 60 °C → rt

Reference

Study on the sulfonamination of methylene on diphenylmethane and its derivatives by bromamine-T

Li, Chen; et al, Tianjin Huagong, 2011, 25(5), 24-26

Synthetic Circuit 20

62673-31-8

106-39-8

831-81-2

Reaction Conditions

1.1 Catalysts: (SP-4-4)-[(Benzoic acid-κO) 2-[3,3,3-trifluoro-3-(oxo-κO)-1-(trifluoromethyl)but… Solvents: Tetrahydrofuran ; 24 h, 70 °C

Reference

Synthesis of Ni(II) complexes with unsymmetric [O,N,O']-pincer ligands and their use as precatalysts in carbon-carbon bond formations to access diarylmethanes

Someya, Chika I.; et al, Inorganica Chimica Acta, 2014, 421, 136-144

Synthetic Circuit 21

62673-31-8

106-39-8

831-81-2

Reaction Conditions

1.1 Catalysts: 4-Methoxyaniline , (OC-6-24)-[(Benzoic acid-κO) 2-[2-(carboxy-κO)-2-oxo-1-(trifluoromethyl)ethyl]hy… Solvents: Tetrahydrofuran ; 10 min, rt
1.2 Solvents: Tetrahydrofuran ; 24 h, rt → 70 °C

Reference

Nickel Complexes Modified by O,N,O'-Ligands as Synthons for the Straightforward Synthesis of Highly Efficient Precatalysts for Carbon-Carbon Bond Formation

Someya, Chika I.; et al, Asian Journal of Organic Chemistry, 2012, 1(4), 322-326

Synthetic Circuit 22

17151-48-3

104-82-5

831-81-2

Reaction Conditions

1.1 Reagents: Potassium fluoride Catalysts: Triphenylphosphine , Palladium diacetate Solvents: 1,4-Dioxane ; 20 h, 80 °C

Reference

Synthesis of diarylmethane derivatives from Stille cross-coupling reactions of benzylic halides

Nichele, Tatiana Z.; et al, Tetrahedron Letters, 2007, 48(42), 7472-7475

Synthetic Circuit 23

104-88-1

831-81-2

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Triethylsilyl chloride Catalysts: Iron chloride (FeCl3) Solvents: Benzene ; rt → 50 °C; 50 °C; 4 h, 50 °C

Reference

Iron-catalyzed arylation of aromatic ketones and aldehydes mediated by organosilanes

Savela, Risto; et al, European Journal of Organic Chemistry, 2014, 2014(19), 4137-4147

Synthetic Circuit 24

153766-81-5

831-81-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Tetrabutylammonium bromide Catalysts: Di-μ-chlorobis[5-hydroxy-2-[1-(hydroxyimino-κN)ethyl]phenyl-κC]dipalladium Solvents: Acetone , Water ; 2 h, 50 °C

Reference

First Cross-Coupling Reaction of Potassium Aryltrifluoroborates with Organic Chlorides in Aqueous Media Catalyzed by an Oxime-Derived Palladacycle

Alacid, Emilio; et al, Organic Letters, 2008, 10(21), 5011-5014

Synthetic Circuit 25

134-85-0

831-81-2

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Sodium borohydride ; 30 min, 0 - 5 °C
1.2 Solvents: Dichloromethane ; 30 min, 15 °C; 48 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified

Reference

Iron-Catalyzed Hetero-Cross-Dehydrogenative Coupling Reactions of Sulfoximines with Diarylmethanes: A New Route to N-Alkylated Sulfoximines

Cheng, Ying; et al, Organic Letters, 2014, 16(7), 2000-2002

Synthetic Circuit 26

4578-80-7

831-81-2

Reaction Conditions

Reference

The reductive decyanation of nitriles by alkali fusion

Berkoff, Charles E.; et al, Synthetic Communications, 1980, 10(12), 939-45

Synthetic Circuit 27

873-76-7

831-81-2

Reaction Conditions

1.1 Catalysts: Scandium triflate

Reference

Scandium(III) Triflate-Catalyzed Friedel-Crafts Alkylation Reactions

Tsuchimoto, Teruhisa; et al, Journal of Organic Chemistry, 1997, 62(20), 6997-7005

Synthetic Circuit 28

119-56-2

831-81-2

Reaction Conditions

1.1 Reagents: Phosphinic acid Catalysts: Hydrogen iodide Solvents: Toluene , Water ; 10 min, 120 °C

Reference

Microreactor mediated deoxygenation of benzylic alcohols in a biphasic organic-aqueous medium

Seo, Seung Woo; et al, Tetrahedron Letters, 2015, 56(21), 2795-2798

Synthetic Circuit 29

831-81-2

Reaction Conditions

1.1 Catalysts: 1807753-90-7 Solvents: Tetrahydrofuran ; 1 h, 0 °C

Reference

Ligand-controlled iron-catalyzed cross coupling of benzylic chlorides with aryl Grignard reagents

Kawamura, Shintaro; et al, Chemistry Letters, 2013, 42(2), 183-185

Synthetic Circuit 30

873-76-7

831-81-2

Reaction Conditions

1.1 Catalysts: 7,8,9,10,11,12-Hexabromo-2,3,4,5,6-pentahydro-1-(trimethylsilyl)-1-carbadodecabo… ; 24 h, 70 °C

Reference

Catalytically Generated Meerwein's Salt-Type Oxonium Ions for Friedel-Crafts C(sp2)-H Methylation with Methanol

He, Tao ; et al, Journal of the American Chemical Society, 2023, 145(6), 3795-3801

Synthetic Circuit 31

29540-84-9

62673-31-8

831-81-2

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Bis(dibenzylideneacetone)palladium Solvents: Tetrahydrofuran , N-Methyl-2-pyrrolidone
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

New Efficient Nickel- and Palladium-Catalyzed Cross-Coupling Reactions Mediated by Tetrabutylammonium Iodide

Piber, Michael; et al, Organic Letters, 1999, 1(9), 1323-1326

Synthetic Circuit 32

258277-20-2

831-81-2

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: N-(Diphenylmethyl)-4-nitrobenzenesulfonamide Solvents: Dichloromethane ; 2 h, rt

Reference

Catalytic coupling of N-benzylic sulfonamides with silylated nucleophiles at room temperature

Yang, Bai-Ling; et al, Chemical Communications (Cambridge, 2010, 46(33), 6180-6182

Synthetic Circuit 33

1679-18-1

831-81-2

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Triphenylphosphine , Palladium diacetate Solvents: Toluene ; 80 °C

Reference

DDQ-Catalyzed oxidative C-O coupling of sp3 C-H bonds with carboxylic acids

Yi, Hong; et al, ChemSusChem, 2012, 5(11), 2143-2146

Synthetic Circuit 34

475250-49-8

831-81-2

Reaction Conditions

1.1 Reagents: Water , Tripotassium phosphate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ; 24 h, 90 °C

Reference

Pd-Catalyzed Homologation of Arylboronic Acids as a Platform for the Diversity-Oriented Synthesis of Benzylic C-X Bonds

Bastick, Kane A. C.; et al, Synlett, 2023, 34(18), 2097-2102

Synthetic Circuit 35

98-80-6

831-81-2

Reaction Conditions

1.1 Catalysts: Palladium diacetate , N-[[2-(Diphenylphosphino)phenyl]methylene]-2,6-bis(1-methylethyl)benzenamine Solvents: 1,4-Dioxane ; 10 min, rt
1.2 Reagents: Potassium hydroxide ; 16 h, 80 °C

Reference

Pd complexes of iminophosphine ligands: A homogeneous molecular catalyst for Suzuki-Miyaura cross-coupling reactions under mild conditions

Nobre, Sabrina M.; et al, Journal of Molecular Catalysis A: Chemical, 2009, 313(1-2), 65-73

Synthetic Circuit 36

98-80-6

831-81-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Palladium chloride (Cucurbit[7]uril complexed) , Sodium chloride , Cucurbit[7]uril (palladium dichloride complexed) Solvents: Ethanol , Water ; 1 h, 90 °C

Reference

Cucurbit[7]uril promoting PdCl2-catalyzed cross-coupling reaction of benzyl halides and arylboronic acids in aqueous media

Zhao, Guangkuan; et al, Tetrahedron Letters, 2014, 55(38), 5319-5322

Synthetic Circuit 37

873-76-7

831-81-2

Reaction Conditions

1.1 Catalysts: Indium triflate Solvents: 1-Ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ; 1.5 h, 120 °C

Reference

Indium(III) triflate - a catalyst for greener aromatic alkylation reactions

Mack, Ryan; et al, Canadian Journal of Chemistry, 2013, 91(12), 1262-1265

Synthetic Circuit 38

29540-84-9

62673-31-8

831-81-2

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Bis(dibenzylideneacetone)palladium Solvents: Tetrahydrofuran ; 60 °C

Reference

1,1'-Bis(diphenylphosphino)ferrocene

Kelly, William J.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

p-Chlorobenzylbenzene Raw materials

p-Chlorobenzylbenzene Preparation Products

p-Chlorobenzylbenzene (831-81-2)

p-Chlorobenzylbenzene Related Literature

1. A relationship between selectivity and solvent composition for nucleophilic attack on carbocations in alcohol–water mixtures

T. William Bentley,Zoon Ha Ryu J. Chem. Soc. Perkin Trans. 2 1994 761
2. Some observations relating to substituent effects in halogenation. Part III. The kinetics of the reaction of diphenylmethane with chlorine acetate in aqueous acetic acid at 25°

M. Hassan,G. Yousif J. Chem. Soc. B 1968 459
3. Organic chemistry

J. Chem. Soc. Abstr. 1911 100 i101
4. Mass-law and ionic-strength effects in the hydrolysis of dichlorodiphenylmethane

B. Bensley,G. Kohnstam J. Chem. Soc. 1955 3408
5. 57. Alkylation of the aromatic nucleus. Part VIII. Benzylation and cyclohexylmethylation

J. Blackwell,W. J. Hickinbottom J. Chem. Soc. 1963 366
6. Synthesis and decomposition of some sulphamoyl azides

Rudolph A. Abramovitch,Koichi Miyashita J. Chem. Soc. Perkin Trans. 1 1975 2413
7. Formula index

J. Chem. Soc. 1928 3370
8. 66. The formation and reductive scission of bis-compounds from enols

William Bradley,Leonard J. Watkinson J. Chem. Soc. 1956 319
9. Applications of sulfuryl fluoride (SO2F2) in chemical transformations

Ravindar Lekkala,Revathi Lekkala,Balakrishna Moku,K. P. Rakesh,Hua-Li Qin Org. Chem. Front. 2019 6 3490
10. Redox-active and Br?nsted basic dual sites for photocatalytic activation of benzylic C–H bonds based on pyridinium derivatives

Shuai Ma,Jin-Ming Ma,Jing-Wang Cui,Cai-Hui Rao,Meng-Ze Jia,Jie Zhang Green Chem. 2022 24 2492

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Amadis Chemical Company Limited

(CAS:831-81-2)p-Chlorobenzylbenzene

Purity:99%

Quantity:500g

Price ($):158.0

Cas no 831-81-2 (p-Chlorobenzylbenzene)

p-Chlorobenzylbenzene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

p-Chlorobenzylbenzene Security Information

p-Chlorobenzylbenzene Customs Data

China Customs Code:

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Summary:

p-Chlorobenzylbenzene Pricemore >>

p-Chlorobenzylbenzene Production Method

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p-Chlorobenzylbenzene Raw materials

p-Chlorobenzylbenzene Preparation Products

p-Chlorobenzylbenzene Related Literature

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